Cas no 2227795-95-9 (rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid)
rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid
- 2227795-95-9
- EN300-1501495
- rac-(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclopentane-1-carboxylic acid
-
- Inchi: 1S/C28H26N2O5/c31-26(29-20-13-12-18(15-20)27(32)33)17-6-5-7-19(14-17)30-28(34)35-16-25-23-10-3-1-8-21(23)22-9-2-4-11-24(22)25/h1-11,14,18,20,25H,12-13,15-16H2,(H,29,31)(H,30,34)(H,32,33)/t18-,20+/m1/s1
- InChI Key: NVZUKPCWMIBPKY-QUCCMNQESA-N
- SMILES: OC([C@@H]1CC[C@@H](C1)NC(C1C=CC=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 470.18417193g/mol
- Monoisotopic Mass: 470.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 765
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1501495-1.0g |
rac-(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclopentane-1-carboxylic acid |
2227795-95-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1501495-50mg |
rac-(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclopentane-1-carboxylic acid |
2227795-95-9 | 50mg |
$1500.0 | 2023-09-27 | ||
| Enamine | EN300-1501495-100mg |
rac-(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclopentane-1-carboxylic acid |
2227795-95-9 | 100mg |
$1572.0 | 2023-09-27 | ||
| Enamine | EN300-1501495-250mg |
rac-(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclopentane-1-carboxylic acid |
2227795-95-9 | 250mg |
$1642.0 | 2023-09-27 | ||
| Enamine | EN300-1501495-500mg |
rac-(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclopentane-1-carboxylic acid |
2227795-95-9 | 500mg |
$1714.0 | 2023-09-27 | ||
| Enamine | EN300-1501495-1000mg |
rac-(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclopentane-1-carboxylic acid |
2227795-95-9 | 1000mg |
$1785.0 | 2023-09-27 | ||
| Enamine | EN300-1501495-2500mg |
rac-(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclopentane-1-carboxylic acid |
2227795-95-9 | 2500mg |
$3501.0 | 2023-09-27 | ||
| Enamine | EN300-1501495-5000mg |
rac-(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclopentane-1-carboxylic acid |
2227795-95-9 | 5000mg |
$5179.0 | 2023-09-27 | ||
| Enamine | EN300-1501495-10000mg |
rac-(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclopentane-1-carboxylic acid |
2227795-95-9 | 10000mg |
$7681.0 | 2023-09-27 |
rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid
rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid: A Comprehensive Overview
The compound rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid, identified by the CAS number 2227795-95-9, represents a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a cyclopentane ring substituted with a benzamide group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The stereochemistry at the (1R,3S) configuration adds another layer of complexity and specificity to its properties.
The synthesis of this compound involves advanced organic chemistry techniques, including multi-step reactions and precise stereochemical control. The Fmoc group, a widely used protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical transformations. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, making this compound a valuable tool in drug discovery and development.
In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its unique structure allows for potential interactions with various biological targets, including enzymes and receptors. Researchers have explored its ability to modulate cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit selective inhibition of a key enzyme implicated in tumor growth.
The stereochemistry of the compound is particularly significant, as it influences both its physical properties and biological activity. The (1R,3S) configuration ensures optimal binding to target molecules, which is critical for therapeutic efficacy. Recent advancements in chiral synthesis techniques have enabled the scalable production of this enantiomerically pure compound, paving the way for its broader application in preclinical studies.
From an analytical perspective, this compound presents challenges due to its complex structure. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming its identity and purity. High-resolution NMR data has revealed detailed insights into the spatial arrangement of atoms within the molecule, further corroborating its stereochemical integrity.
In conclusion, rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure, coupled with recent advancements in synthetic methodology and biological applications, positions it as a valuable asset in both academic research and industrial development.
2227795-95-9 (rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopentane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)